Cas no 1865116-87-5 (5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole)

• Product Name: 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole
• CAS No: 1865116-87-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5323808
• Update Time: 2025-10-28

5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-
• 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole

• Inchi： 1S/C9H11N3O/c1-7-9(5-11-13-7)6-12-4-3-10-8(12)2/h3-5H,6H2,1-2H3
• InChI Key： PDVPNLLXRWPLBN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN2C(C)=NC=C2)C=N1

Additional information on 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole

Comprehensive Overview of 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole (CAS No. 1865116-87-5)

The compound 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole (CAS No. 1865116-87-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and the 2-methyl-1H-imidazole substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole has surged, driven by their versatility in drug discovery. The compound's imidazole-oxazole hybrid structure is often explored for its pharmacophoric properties, which are crucial for designing new therapeutics. For instance, similar structures have been investigated for their anti-inflammatory, antimicrobial, and anticancer activities. This aligns with the growing trend of targeted drug design and personalized medicine, which are hot topics in the scientific community.

From a synthetic chemistry perspective, CAS No. 1865116-87-5 presents an interesting challenge due to its multifunctional groups. The methyl and imidazole moieties require precise control during synthesis to ensure high purity and yield. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are often employed to optimize the production process. These methods are frequently searched by chemists looking for efficient synthetic routes to complex heterocycles.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its potential applications. For example, its logP value and hydrogen bonding capacity influence its bioavailability, a key consideration in drug development. These parameters are often queried in databases like PubChem and SciFinder, reflecting the compound's relevance in computational chemistry and molecular modeling studies.

Another area of interest is the compound's role in agrochemical innovation. Heterocycles like 1,2-oxazole derivatives are known for their herbicidal and fungicidal properties. With the increasing focus on sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional pesticides. The imidazole-oxazole hybrid structure of 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole could offer a balance between efficacy and environmental safety, making it a subject of ongoing research.

In the context of material science, this compound's aromatic heterocycles contribute to its potential use in organic electronics and photovoltaic materials. The conjugated system formed by the oxazole and imidazole rings may enhance charge transport properties, a feature highly sought after in optoelectronic devices. This aligns with the global push toward renewable energy and green technology, topics that dominate scientific and industrial discussions.

For those searching for CAS No. 1865116-87-5 or its related synonyms, it's important to note that the compound is also referenced under various IUPAC names and trade names in commercial catalogs. Accurate identification is essential for procurement and regulatory compliance, especially in industries adhering to Good Manufacturing Practices (GMP). Databases like ChemSpider and Reaxys provide detailed spectral data and safety information, which are invaluable for researchers and manufacturers alike.

In summary, 5-methyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2-oxazole (CAS No. 1865116-87-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields prioritizing innovation and sustainability. As scientific inquiries into heterocyclic chemistry continue to grow, this compound is likely to remain a focal point for future discoveries.